Cas no 1514555-49-7 (N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine)

• Product Name: N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine
• CAS No: 1514555-49-7
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5161096
• Update Time: 2025-10-29

N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-
• n-((1,5-Dimethyl-1h-pyrazol-4-yl)methyl)pyridin-3-amine
• N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine

• Inchi： 1S/C11H14N4/c1-9-10(7-14-15(9)2)6-13-11-4-3-5-12-8-11/h3-5,7-8,13H,6H2,1-2H3
• InChI Key： QBGDQRDENLYQNJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1NCC1=C(C)N(C)N=C1

Additional information on N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine

Comprehensive Overview of N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine (CAS No. 1514555-49-7)

N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine (CAS No. 1514555-49-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and pyridine moieties, exhibits versatile applications, particularly in the development of novel pharmaceuticals and advanced materials. Its molecular structure, which combines a 1,5-dimethyl-1H-pyrazole core with a pyridin-3-amine side chain, offers intriguing possibilities for researchers exploring heterocyclic compounds and their functionalities.

In recent years, the demand for N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine has surged due to its potential role in drug discovery and biochemical research. Scientists are particularly interested in its ability to act as a ligand or intermediate in the synthesis of more complex molecules. The compound's CAS No. 1514555-49-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its structural features align with current trends in small-molecule therapeutics, where pyridine and pyrazole derivatives are frequently explored for their bioactivity.

One of the most frequently asked questions about N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine revolves around its synthetic pathways and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, especially when the compound is intended for use in high-throughput screening or structure-activity relationship (SAR) studies. The compound's stability under various conditions is another area of interest, as it impacts its suitability for long-term storage and application in diverse experimental setups.

The growing emphasis on sustainable chemistry has also influenced the discussion around CAS No. 1514555-49-7. Innovations in green synthesis techniques, such as catalyst-free reactions or solvent-free conditions, are being explored to minimize environmental impact while maintaining efficiency. This aligns with broader industry trends toward eco-friendly chemical production, a topic frequently searched by professionals and academics alike.

Another hot topic tied to N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine is its potential in material science. The compound's aromatic and heterocyclic nature makes it a candidate for designing organic semiconductors or photovoltaic materials. With the rise of flexible electronics and renewable energy technologies, researchers are keen to investigate how such molecules can contribute to next-generation devices. Searches for "pyridine-based materials" or "pyrazole derivatives in electronics" reflect this burgeoning interest.

From a regulatory perspective, CAS No. 1514555-49-7 is not classified under restricted categories, making it accessible for research and development. However, users often inquire about safety data sheets (SDS) and handling guidelines to ensure compliance with laboratory standards. Proper storage conditions, such as protection from moisture and light, are commonly discussed to preserve the compound's integrity.

In summary, N-(1,5-dimethyl-1H-pyrazol-4-yl)methylpyridin-3-amine (CAS No. 1514555-49-7) represents a fascinating intersection of chemistry and innovation. Its applications span pharmaceuticals, materials science, and sustainable chemistry, addressing some of the most pressing questions in modern research. As interest in heterocyclic compounds continues to grow, this compound is poised to remain a focal point for scientific exploration and industrial advancement.